Cas no 448226-88-8 (3-(adamantan-1-yl)methylpiperidine)

• Product Name: 3-(adamantan-1-yl)methylpiperidine
• CAS No: 448226-88-8
• MF: C₁₆H₂₇N
• MW: 233.392284631729
• CID: 6019947
• PubChem ID: 23911049
• Update Time: 2025-10-19

3-(adamantan-1-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(adamantan-1-yl)methylpiperidine
• 448226-88-8
• 3-[(adamantan-1-yl)methyl]piperidine
• Oprea1_566331
• EN300-1797847

• Inchi： 1S/C16H27N/c1-2-12(11-17-3-1)7-16-8-13-4-14(9-16)6-15(5-13)10-16/h12-15,17H,1-11H2
• InChI Key： LGVNXRCYOBSRCJ-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)CC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 233.214349865g/mol
• Monoisotopic Mass: 233.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-(adamantan-1-yl)methylpiperidine

Recent Advances in the Study of 3-(Adamantan-1-yl)methylpiperidine (CAS: 448226-88-8) in Chemical Biology and Medicine

The compound 3-(adamantan-1-yl)methylpiperidine (CAS: 448226-88-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of 3-(adamantan-1-yl)methylpiperidine as a scaffold for designing novel bioactive molecules. The adamantane moiety, known for its lipophilicity and metabolic stability, combined with the piperidine ring's conformational flexibility, makes this compound an attractive candidate for modulating various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a σ1 receptor ligand, showing promising results in neuropathic pain models with improved selectivity over related receptors.

In terms of synthetic approaches, researchers have developed more efficient routes to 3-(adamantan-1-yl)methylpiperidine, with recent work focusing on catalytic asymmetric synthesis to obtain enantiomerically pure forms. A breakthrough published in Organic Letters (2024) described a novel palladium-catalyzed coupling method that improved yield to 78% while reducing unwanted byproducts. These advances in synthesis have facilitated more extensive structure-activity relationship studies, leading to derivatives with enhanced pharmacological profiles.

The compound's mechanism of action has been further elucidated through recent structural biology studies. Cryo-EM analysis published in Nature Communications (2023) revealed detailed interactions between 3-(adamantan-1-yl)methylpiperidine derivatives and their protein targets, particularly in the context of ion channel modulation. These findings have opened new avenues for rational drug design, with several pharmaceutical companies reportedly developing analogs for potential applications in neurological disorders and infectious diseases.

Pharmacokinetic studies of 3-(adamantan-1-yl)methylpiperidine have shown favorable properties, including good blood-brain barrier penetration and acceptable metabolic stability. A 2024 preclinical study in the European Journal of Pharmaceutical Sciences reported an oral bioavailability of 62% in rodent models, with a plasma half-life of approximately 8 hours. These characteristics, combined with its low toxicity profile in animal studies, position this compound as a promising lead for further development.

Looking forward, researchers are exploring the potential of 3-(adamantan-1-yl)methylpiperidine derivatives in addressing emerging therapeutic challenges. Current investigations include its application as a viral entry inhibitor (particularly against enveloped viruses), as a modulator of protein-protein interactions in oncology, and as a novel scaffold for developing radiopharmaceuticals. The compound's unique combination of physicochemical properties continues to inspire innovative applications across multiple therapeutic areas.